Cas no 2680831-99-4 (3-(1-Acetyl-3-cyanoazetidin-3-yl)propanoic acid)
3-(1-Acetyl-3-cyanoazetidin-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-acetyl-3-cyanoazetidin-3-yl)propanoic acid
- 2680831-99-4
- EN300-28271950
- 3-(1-Acetyl-3-cyanoazetidin-3-yl)propanoic acid
-
- Inchi: 1S/C9H12N2O3/c1-7(12)11-5-9(4-10,6-11)3-2-8(13)14/h2-3,5-6H2,1H3,(H,13,14)
- InChI Key: YXBANEQXTXNLAA-UHFFFAOYSA-N
- SMILES: O=C(C)N1CC(C#N)(CCC(=O)O)C1
Computed Properties
- Exact Mass: 196.08479225g/mol
- Monoisotopic Mass: 196.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 81.4Ų
3-(1-Acetyl-3-cyanoazetidin-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28271950-1g |
3-(1-acetyl-3-cyanoazetidin-3-yl)propanoic acid |
2680831-99-4 | 1g |
$1272.0 | 2023-09-09 | ||
| Enamine | EN300-28271950-5g |
3-(1-acetyl-3-cyanoazetidin-3-yl)propanoic acid |
2680831-99-4 | 5g |
$3687.0 | 2023-09-09 | ||
| Enamine | EN300-28271950-10g |
3-(1-acetyl-3-cyanoazetidin-3-yl)propanoic acid |
2680831-99-4 | 10g |
$5467.0 | 2023-09-09 | ||
| Enamine | EN300-28271950-0.05g |
3-(1-acetyl-3-cyanoazetidin-3-yl)propanoic acid |
2680831-99-4 | 95.0% | 0.05g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-28271950-0.1g |
3-(1-acetyl-3-cyanoazetidin-3-yl)propanoic acid |
2680831-99-4 | 95.0% | 0.1g |
$1119.0 | 2025-03-19 | |
| Enamine | EN300-28271950-0.25g |
3-(1-acetyl-3-cyanoazetidin-3-yl)propanoic acid |
2680831-99-4 | 95.0% | 0.25g |
$1170.0 | 2025-03-19 | |
| Enamine | EN300-28271950-0.5g |
3-(1-acetyl-3-cyanoazetidin-3-yl)propanoic acid |
2680831-99-4 | 95.0% | 0.5g |
$1221.0 | 2025-03-19 | |
| Enamine | EN300-28271950-1.0g |
3-(1-acetyl-3-cyanoazetidin-3-yl)propanoic acid |
2680831-99-4 | 95.0% | 1.0g |
$1272.0 | 2025-03-19 | |
| Enamine | EN300-28271950-2.5g |
3-(1-acetyl-3-cyanoazetidin-3-yl)propanoic acid |
2680831-99-4 | 95.0% | 2.5g |
$2492.0 | 2025-03-19 | |
| Enamine | EN300-28271950-5.0g |
3-(1-acetyl-3-cyanoazetidin-3-yl)propanoic acid |
2680831-99-4 | 95.0% | 5.0g |
$3687.0 | 2025-03-19 |
3-(1-Acetyl-3-cyanoazetidin-3-yl)propanoic acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 3-(1-Acetyl-3-cyanoazetidin-3-yl)propanoic acid
Introduction to 3-(1-Acetyl-3-cyanoazetidin-3-yl)propanoic acid (CAS No. 2680831-99-4)
3-(1-Acetyl-3-cyanoazetidin-3-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680831-99-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of azetidine derivatives, which are heterocyclic compounds featuring a five-membered ring containing two carbon atoms and one nitrogen atom. The structural features of this molecule, particularly the presence of an acetyl group and a cyano substituent, contribute to its unique chemical properties and potential biological activities.
The molecular structure of 3-(1-Acetyl-3-cyanoazetidin-3-yl)propanoic acid consists of a propanoic acid moiety linked to an azetidine ring that is further functionalized with an acetyl group at the 1-position and a cyano group at the 3-position. This specific arrangement of functional groups makes the compound a versatile intermediate in synthetic chemistry, enabling its use in the development of more complex molecules. The acetyl group, for instance, can participate in various chemical reactions such as condensation, esterification, and amide bond formation, while the cyano group can undergo reduction to form amine derivatives or undergo nucleophilic substitution reactions.
In recent years, there has been growing interest in azetidine derivatives due to their potential applications in medicinal chemistry. Azetidine scaffolds have been explored as pharmacophores in the design of drugs targeting various diseases, including infectious diseases, inflammation, and cancer. The unique electronic and steric properties of azetidine rings can influence the binding affinity and selectivity of drug candidates, making them valuable building blocks for drug discovery.
One of the most compelling aspects of 3-(1-Acetyl-3-cyanoazetidin-3-yl)propanoic acid is its utility as a key intermediate in the synthesis of more complex bioactive molecules. For example, researchers have utilized this compound to develop novel inhibitors of enzymes involved in metabolic pathways relevant to diabetes and obesity. The acetyl and cyano groups provide handles for further functionalization, allowing chemists to modify the molecule in ways that enhance its biological activity. Additionally, the propanoic acid moiety can be used to link different parts of a drug molecule together, facilitating the construction of peptidomimetics and other therapeutic agents.
The synthesis of 3-(1-Acetyl-3-cyanoazetidin-3-yl)propanoic acid typically involves multi-step organic reactions starting from readily available precursors. One common approach involves the reaction of azetidine with acetic anhydride to introduce the acetyl group, followed by cyanation using appropriate cyanating agents such as cyanogen bromide or potassium cyanide. The precise control of reaction conditions is crucial to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, can also be employed to optimize the synthesis and improve scalability.
From a computational chemistry perspective, 3-(1-Acetyl-3-cyanoazetidin-3-yl)propanoic acid has been studied using various modeling techniques to predict its biological activity and interactions with biological targets. Molecular docking simulations have been particularly useful in understanding how this compound might bind to enzymes or receptors involved in disease pathways. These studies have provided insights into potential drug-like properties such as solubility, permeability, and metabolic stability, which are critical factors in drug development.
Recent research has also explored the use of 3-(1-Acetyl-3-cyanoazetidin-3-yl)propanoic acid in combinatorial chemistry libraries designed for high-throughput screening (HTS). By incorporating this compound into diverse libraries, researchers aim to identify novel lead compounds with therapeutic potential. The structural diversity provided by azetidine derivatives makes them particularly valuable in this context, as they can generate a wide range of pharmacological profiles.
In conclusion, 3-(1-Acetyl-3-cyanoazetidin-3-yl)propanoic acid (CAS No. 2680831-99-4) represents an important tool in pharmaceutical research due to its versatile structural features and potential biological applications. Its role as a synthetic intermediate enables the development of novel drug candidates targeting various diseases. As research in medicinal chemistry continues to advance,this compound is likely to remain a valuable asset for chemists and biologists working on next-generation therapeutics.
2680831-99-4 (3-(1-Acetyl-3-cyanoazetidin-3-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)